CALCIUM PICRATE X-HYDRATE
CALCIUM PICRATE X-HYDRATE
Brand Name:
Vulcanchem
CAS No.:
16824-78-5
VCID:
VC0104147
InChI:
InChI=1S/2C6H3N3O7.Ca/c2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;/h2*1-2,10H;/q;;+2/p-2
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2]
Molecular Formula:
C12H4CaN6O14
Molecular Weight:
496.27 g/mol
CALCIUM PICRATE X-HYDRATE
CAS No.: 16824-78-5
Main Products
VCID: VC0104147
Molecular Formula: C12H4CaN6O14
Molecular Weight: 496.27 g/mol
CAS No. | 16824-78-5 |
---|---|
Product Name | CALCIUM PICRATE X-HYDRATE |
Molecular Formula | C12H4CaN6O14 |
Molecular Weight | 496.27 g/mol |
IUPAC Name | calcium;2,4,6-trinitrophenolate |
Standard InChI | InChI=1S/2C6H3N3O7.Ca/c2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;/h2*1-2,10H;/q;;+2/p-2 |
Standard InChIKey | IMPNEEMVYLGDTR-UHFFFAOYSA-L |
SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2] |
Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2] |
Synonyms | CALCIUM PICRATE X-HYDRATE |
PubChem Compound | 12601272 |
Last Modified | Nov 11 2021 |
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